N-[1-(3-bromophenyl)ethyl]-2-methyl-3-methylsulfonylpropan-1-amine

• IUPAC Name: N-[1-(3-bromophenyl)ethyl]-2-methyl-3-methylsulfonylpropan-1-amine
• InChI: InChI=1S/C13H20BrNO2S/c1-10(9-18(3,16)17)8-15-11(2)12-5-4-6-13(14)7-12/h4-7,10-11,15H,8-9H2,1-3H3
• InChI Key: JTOTVQJALNGBMP-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(C)C1=CC(=CC=C1)Br)CS(=O)(=O)C
• Molecular Formula: C13H20BrNO2S
• Molecular Weight: 334.27 g/mol

Description

N-[1-(3-bromophenyl)ethyl]-2-methyl-3-methylsulfonylpropan-1-amine, also known as BAY 41-2272, is a chemical compound that has been widely studied for its potential use in treating various medical conditions. This compound was first synthesized in the early 2000s, and since then, numerous studies have been conducted to explore its potential applications.

Mechanism of Action

The mechanism of action of N-[1-(3-bromophenyl)ethyl]-2-methyl-3-methylsulfonylpropan-1-amine 41-2272 involves the activation of soluble guanylate cyclase (sGC), an enzyme that plays a critical role in the regulation of smooth muscle relaxation and vasodilation. By activating sGC, N-[1-(3-bromophenyl)ethyl]-2-methyl-3-methylsulfonylpropan-1-amine 41-2272 can increase the levels of cyclic guanosine monophosphate (cGMP) in the body, which in turn can help to relax blood vessels and improve blood flow.
Biochemical and Physiological Effects:
N-[1-(3-bromophenyl)ethyl]-2-methyl-3-methylsulfonylpropan-1-amine 41-2272 has been shown to have several biochemical and physiological effects, including vasodilation, increased levels of cGMP, and improved blood flow. In addition, this compound has been shown to have anti-inflammatory and anti-proliferative effects, which may be beneficial in treating certain medical conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[1-(3-bromophenyl)ethyl]-2-methyl-3-methylsulfonylpropan-1-amine 41-2272 in lab experiments is its well-characterized mechanism of action and pharmacological effects. This compound has been extensively studied in vitro and in vivo, and its effects on sGC and cGMP have been well-documented. However, one limitation of using N-[1-(3-bromophenyl)ethyl]-2-methyl-3-methylsulfonylpropan-1-amine 41-2272 in lab experiments is its relatively low potency compared to other sGC activators, which may limit its usefulness in certain applications.

Future Directions

There are several potential future directions for research on N-[1-(3-bromophenyl)ethyl]-2-methyl-3-methylsulfonylpropan-1-amine 41-2272, including:
1. Further studies to explore the potential therapeutic applications of this compound in treating various medical conditions, including pulmonary hypertension, heart failure, and erectile dysfunction.
2. Development of more potent sGC activators based on the structure of N-[1-(3-bromophenyl)ethyl]-2-methyl-3-methylsulfonylpropan-1-amine 41-2272, which may have improved pharmacological properties and therapeutic potential.
3. Exploration of the anti-inflammatory and anti-proliferative effects of N-[1-(3-bromophenyl)ethyl]-2-methyl-3-methylsulfonylpropan-1-amine 41-2272, and their potential use in treating other medical conditions, such as cancer.
4. Studies to investigate the potential interactions between N-[1-(3-bromophenyl)ethyl]-2-methyl-3-methylsulfonylpropan-1-amine 41-2272 and other drugs, which may help to optimize its use in combination therapies.
In conclusion, N-[1-(3-bromophenyl)ethyl]-2-methyl-3-methylsulfonylpropan-1-amine 41-2272 is a chemical compound that has been extensively studied for its potential use in treating various medical conditions. This compound has a well-characterized mechanism of action and pharmacological effects, and its potential therapeutic applications are the subject of ongoing research. Further studies are needed to explore the full potential of this compound and its derivatives in treating various medical conditions.

Synthesis Methods

The synthesis of N-[1-(3-bromophenyl)ethyl]-2-methyl-3-methylsulfonylpropan-1-amine 41-2272 involves several steps, including the reaction of 3-bromoanisole with ethylmagnesium bromide, followed by the reaction of the resulting compound with 2-methyl-3-methylsulfonylpropanal. The final step involves the reduction of the resulting compound with sodium borohydride.

Scientific Research Applications

N-[1-(3-bromophenyl)ethyl]-2-methyl-3-methylsulfonylpropan-1-amine 41-2272 has been studied extensively for its potential use in treating various medical conditions, including pulmonary hypertension, erectile dysfunction, and heart failure. In particular, this compound has been shown to have vasodilatory effects, which can help to improve blood flow and reduce blood pressure in the lungs and other areas of the body.